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Compound of Interest

Compound Name: 5-Methylresorcinol monohydrate

Cat. No.: B1352147

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methylresorcinol, also known as Orcinol, is a phenolic compound with various biological
activities, including tyrosinase inhibition and anxiolytic effects.[1] It is utilized in cosmetics,
pharmaceuticals, and as a research chemical.[2] Accurate preparation of stock solutions is
crucial for obtaining reliable and reproducible experimental results. This document provides

detailed protocols for the preparation of 5-Methylresorcinol monohydrate stock solutions in
various solvents.

Data Presentation

A summary of the key quantitative data for 5-Methylresorcinol monohydrate is presented in
the table below for easy reference.
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Property Value Reference

Orcinol monohydrate, 1,3-

Dihydroxy-5-methylbenzene

Synonyms monohydrate, 3,5- [3114]
Dihydroxytoluene
monohydrate
Molecular Formula C7Hs02:-H20 [31[5]
Molecular Weight 142.16 g/mol [31[4]

White to light yellow/orange
Appearance [4][61[7]
powder or crystal

Melting Point 59 °C [31[4]
Solubility in Ethanol ~30 mg/mL [8]
Solubility in DMSO ~30 mg/mL [8]
Solubility in Dimethyl

i ~30 mg/mL [8]
Formamide (DMF)
Solubility in PBS (pH 7.2) ~10 mg/mL [8]
Purity >98.0% (GC) [3]1[4]

Experimental Protocols

1. Materials and Equipment

e 5-Methylresorcinol monohydrate (CAS: 6153-39-5)
e Anhydrous Dimethyl Sulfoxide (DMSO)

» Ethanol (200 proof, absolute)

e Phosphate-Buffered Saline (PBS), pH 7.2

o Sterile, nuclease-free water
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e Analytical balance

e Spatula

» Weighing paper or boat

e Volumetric flasks (various sizes)

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

o Water bath or sonicator (optional, for enhancing dissolution)

» Sterile, amber-colored microcentrifuge tubes or vials for storage

e Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

2. Safety Precautions

+ 5-Methylresorcinol monohydrate is harmful if swallowed and can cause skin and serious
eye irritation.[3][5]

e Always handle the compound in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE, including safety goggles, a lab coat, and gloves, throughout the
procedure.

» Avoid inhalation of dust and contact with skin and eyes.
o Consult the Safety Data Sheet (SDS) for complete safety information before handling.[8]
3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol is suitable for most cell-based assays where the final concentration of DMSO is
kept low (typically <0.5%).

o Calculate the required mass:
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o To prepare 10 mL of a 10 mM stock solution, the required mass of 5-Methylresorcinol
monohydrate is calculated as follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.010 mol/L x 0.010 L x 142.16 g/mol = 0.014216 g

» Therefore, you will need to weigh out 14.22 mg.

e Weighing the compound:

o On an analytical balance, carefully weigh 14.22 mg of 5-Methylresorcinol monohydrate
using a clean weighing boat or paper.

 Dissolution:
o Transfer the weighed compound into a 10 mL volumetric flask.
o Add approximately 8 mL of anhydrous DMSO to the flask.

o Gently swirl the flask or use a vortex mixer at a low setting to dissolve the compound
completely. If needed, brief sonication or warming in a water bath (37°C) can aid
dissolution.

e Final Volume Adjustment:

o Once the solid is fully dissolved, add DMSO to bring the final volume to the 10 mL mark on
the volumetric flask.

o Invert the flask several times to ensure the solution is homogeneous.
» Aliquoting and Storage:

o Dispense the stock solution into sterile, amber-colored microcentrifuge tubes in volumes
appropriate for your experiments to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

4. Protocol for Preparing a 10 mg/mL Stock Solution in Ethanol
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Weighing the compound:

o To prepare 5 mL of a 10 mg/mL stock solution, weigh out 50 mg of 5-Methylresorcinol
monohydrate.

Dissolution:

o Transfer the weighed compound to a suitable container (e.g., a 10 mL glass vial).

o Add 5 mL of absolute ethanol.

Mixing:

o Cap the vial and vortex until the compound is completely dissolved.

Storage:

o Store the solution in a tightly sealed container at -20°C.

(62}

. Protocol for Preparing an Aqueous Stock Solution in PBS (pH 7.2)

Aqueous solutions are not recommended for long-term storage and should ideally be prepared
fresh before use.[8]

e Weighing the compound:

o To prepare 5 mL of a 5 mg/mL stock solution in PBS (note the lower solubility compared to
organic solvents), weigh out 25 mg of 5-Methylresorcinol monohydrate.

 Dissolution:
o Transfer the compound to a 15 mL conical tube.
o Add 5 mL of PBS (pH 7.2).

e Mixing:

o Vortex the solution thoroughly. Gentle warming may be required to achieve complete
dissolution.
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e Use and Storage:

o Use the freshly prepared aqueous solution immediately. It is not recommended to store
agueous solutions for more than one day.[8]

Mandatory Visualization

The following diagram illustrates the general workflow for preparing a stock solution of 5-
Methylresorcinol monohydrate.
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Caption: Workflow for preparing 5-Methylresorcinol monohydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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